2-(Cyclohexyloxy)-6-methoxyphenol

• Molecular Formula: C13H18O3
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 2-cyclohexyloxy-6-methoxyphenol
• InChI: InChI=1S/C13H18O3/c1-15-11-8-5-9-12(13(11)14)16-10-6-3-2-4-7-10/h5,8-10,14H,2-4,6-7H2,1H3
• InChI Key: DPTZOXBBCPJJLE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC2CCCCC2)O

Description

2-(Cyclohexyloxy)-6-methoxyphenol is a phenolic compound featuring a methoxy group at position 6 and a cyclohexyloxy substituent at position 2 of the aromatic ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Cyclohexyloxy)-6-methoxyphenol typically involves the following steps:

Starting Materials: Phenol, cyclohexanol, and methanol.

Reaction Conditions: The phenol is first reacted with cyclohexanol in the presence of an acid catalyst to form the cyclohexyloxy group. This is followed by methylation using methanol and a suitable methylating agent such as dimethyl sulfate or methyl iodide.

Industrial Production Methods: In an industrial setting, the synthesis may involve continuous flow reactors to ensure efficient mixing and reaction control. The use of catalysts such as sulfuric acid or hydrochloric acid can enhance the reaction rate and yield.

Types of Reactions:

Oxidation: 2-(Cyclohexyloxy)-6-methoxyphenol can undergo oxidation reactions, typically forming quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into various reduced forms, depending on the reducing agents used.

Substitution: The phenolic hydroxyl group can participate in electrophilic aromatic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Electrophilic reagents like bromine or nitric acid can be used for substitution reactions.

Major Products:

Oxidation: Quinones and other oxidized phenolic compounds.

Reduction: Various reduced phenolic derivatives.

Substitution: Halogenated or nitrated phenolic compounds.

Scientific Research Applications

2-(Cyclohexyloxy)-6-methoxyphenol has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Investigated for its potential antioxidant properties due to its phenolic structure.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Cyclohexyloxy)-6-methoxyphenol involves its interaction with various molecular targets:

Antioxidant Activity: The phenolic hydroxyl group can donate hydrogen atoms to neutralize free radicals, thereby exhibiting antioxidant properties.

Enzyme Inhibition: The compound may inhibit specific enzymes involved in inflammatory pathways, contributing to its anti-inflammatory effects.

Comparison with Similar Compounds

Structural Analogues with Alkoxy/Aryloxy Substituents

Compounds with methoxy or alkoxy groups at positions 2 and 6 of the phenol ring exhibit diverse biological activities, influenced by substituent size and electronic effects.

Compound	Substituents	Key Properties	Reference
2-Ethoxy-6-[(4-methylphenylimino)methyl]phenol	Ethoxy, iminomethyl	Used in metal complexation studies
2-(Cyclohexylmethoxy)-6-methoxyphenol derivative	Cyclohexylmethoxy, purine	Structural similarity; potential CNS applications
2-(2,3-Dihydro-1H-perimidin-2-yl)-6-methoxyphenol	Perimidinyl	Acute toxicity studied (LD₅₀, NOAEL)

Key Findings :

• Substitution with nitrogen-containing heterocycles (e.g., perimidinyl) introduces basicity, altering solubility and toxicity profiles .

Antioxidant Activity of Methoxyphenol Derivatives

Schiff base derivatives of 6-methoxyphenol demonstrate significant antioxidant properties, often surpassing standard antioxidants like BHT.

Compound	IC₅₀ (DPPH Assay)	Order of Activity	Reference
(E)-2-(((2-Hydroxyphenyl)imino)methyl)-6-methoxyphenol	18.5 µM	I > III > II
(E)-2-(((4-Hydroxyphenyl)imino)methyl)-6-methoxyphenol	32.7 µM
BHT (Reference)	45.2 µM	-

Key Findings :

• Electron-donating groups (e.g., hydroxyl at ortho positions) enhance radical scavenging activity by stabilizing phenolic radicals .
• The absence of a cyclohexyloxy group in these Schiff bases suggests that bulky substituents may hinder antioxidant efficacy due to steric effects.

Antimicrobial and Metal Complexation Properties

Methoxyphenol derivatives often serve as ligands in metal complexes, enhancing antimicrobial activity.

Compound/Complex	Activity	Reference
Oxidovanadium(IV) complex of 2-((6-fluorobenzo[d]thiazol-2-ylimino)methyl)-6-methoxyphenol	Antibacterial (MIC: 8–16 µg/mL)
Mn(III) complex of 2-(iminomethyl)-6-methoxyphenol	DNA-binding and antifungal activity

Key Findings :

• Metal complexes of methoxyphenol derivatives show enhanced activity compared to free ligands, likely due to improved cellular uptake and redox activity .
• The cyclohexyloxy group in 2-(Cyclohexyloxy)-6-methoxyphenol could modulate metal-binding affinity, though direct studies are needed.

Toxicity Profiles

Substituents significantly influence toxicity. For example:

• 2-(2,3-Dihydro-1H-perimidin-2-yl)-6-methoxyphenol: Exhibited an LD₅₀ of 320 mg/kg in Wistar rats, with NOAEL at 100 mg/kg .
• Ethyl 6-(4-methoxyphenyl)-2-oxocyclohex-3-enecarboxylate: No acute toxicity reported, highlighting the role of cyclohexenone moieties in safety .

Key Implications :

• Bulky substituents like cyclohexyloxy may reduce acute toxicity by limiting interaction with metabolic enzymes .